Cas no 13230-05-2 (1-ethyl-4-nitro-1H-Imidazole)
1-ethyl-4-nitro-1H-Imidazole structure
Product Name:1-ethyl-4-nitro-1H-Imidazole
CAS No:13230-05-2
MF:C5H7N3O2
MW:141.127980470657
CID:1104710
PubChem ID:14960263
Update Time:2025-04-20
1-ethyl-4-nitro-1H-Imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-4-nitro-1H-Imidazole
- 1-ethyl-4-nitroimidazole
- DTXSID00566111
- SCHEMBL174157
- 1H-Imidazole, 1-ethyl-4-nitro;1-Ethyl-4-nitroimidazole
- DB-312154
- 13230-05-2
- BCP32466
- 1H-Imidazole,1-ethyl-4-nitro-
- PSMULKJHAVHLHB-UHFFFAOYSA-N
- 1H-Imidazole, 1-ethyl-4-nitro-
-
- Inchi: 1S/C5H7N3O2/c1-2-7-3-5(6-4-7)8(9)10/h3-4H,2H2,1H3
- InChI Key: PSMULKJHAVHLHB-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CN(C=N1)CC)=O
Computed Properties
- Exact Mass: 141.053826475g/mol
- Monoisotopic Mass: 141.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 63.6Ų
1-ethyl-4-nitro-1H-Imidazole Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
13230-05-2 (1-ethyl-4-nitro-1H-Imidazole) Related Products
- 866251-86-7(4-nitro-1-(propan-2-yl)-1H-imidazole)
- 5006-69-9(4-nitro-1H-Imidazole-1-ethanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent